![molecular formula C8H12N4O B2857791 (4-Amino-1-methylpyrazol-3-yl)-(azetidin-1-yl)methanone CAS No. 1855688-62-8](/img/structure/B2857791.png)
(4-Amino-1-methylpyrazol-3-yl)-(azetidin-1-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Hydrogen Bonding and Molecular Sheets
One study focused on the hydrogen bonding interactions and molecular sheet formations in compounds structurally similar to (4-Amino-1-methylpyrazol-3-yl)-(azetidin-1-yl)methanone. These interactions are crucial for understanding the molecular assembly and potential applications in crystal engineering and drug design (Quiroga et al., 2010).
Catalytic Asymmetric Addition
Another research avenue is the use of related compounds in catalytic asymmetric addition reactions. These reactions are fundamental in synthetic organic chemistry, enabling the creation of chiral molecules with high enantioselectivity. The development of enantiopure azetidinyl methanol derivatives from inexpensive and readily available starting materials illustrates the potential of these compounds in catalysis and asymmetric synthesis (Wang et al., 2008).
Antimicrobial and Anticancer Agents
Research into pyrazole derivatives with various functional groups has shown promising antimicrobial and anticancer activities. These studies suggest the potential for this compound and related compounds to serve as frameworks for developing new therapeutic agents (Hafez et al., 2016).
Enzyme Inhibition in Methanol Poisoning
A significant area of research is the inhibition of alcohol dehydrogenase as a treatment strategy for methanol poisoning. Compounds like 4-Methylpyrazole have been studied for their ability to prevent the toxic effects of methanol by inhibiting its metabolism into harmful byproducts. This line of research indicates the potential for related compounds in medical applications and toxicology (Blomstrand et al., 1979).
properties
IUPAC Name |
(4-amino-1-methylpyrazol-3-yl)-(azetidin-1-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12N4O/c1-11-5-6(9)7(10-11)8(13)12-3-2-4-12/h5H,2-4,9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CJKYWGHFFWHYNM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C(=N1)C(=O)N2CCC2)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
180.21 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.